2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile

• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 2-amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C15H12N4O2/c1-20-12-6-4-3-5-9(12)13-10(7-16)14(18)19-15(21-2)11(13)8-17/h3-6H,1-2H3,(H2,18,19)
• InChI Key: QMXQBKKLJHVSSN-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C2=C(C(=NC(=C2C#N)OC)N)C#N

Description

2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile, also known as AMPPD, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a heterocyclic compound that contains a pyridine ring and two cyano groups, making it a valuable tool in various biochemical and physiological studies.

Mechanism of Action

2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is a chromogenic substrate that is converted into a fluorescent product upon enzymatic hydrolysis. This conversion occurs due to the release of the cyano groups, which results in the formation of a highly fluorescent compound. The fluorescence can be detected using a fluorometer, providing a quantitative measure of enzyme activity.
Biochemical and Physiological Effects:
2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is a non-toxic compound that does not have any known physiological effects on the human body. However, it is a valuable tool in biochemical and physiological studies due to its ability to detect enzyme activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile in lab experiments is its high sensitivity and specificity for detecting enzyme activity. It is also relatively easy to use and does not require any specialized equipment. However, one of the limitations of using 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is its relatively high cost compared to other substrates.

Future Directions

There are several future directions for the use of 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile in scientific research. One area of interest is the development of new assays for detecting enzyme activity using 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile. Another area of interest is the use of 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile in high-throughput screening assays for drug discovery. Additionally, there is potential for the use of 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile in medical diagnostics, particularly in the detection of bone-related diseases such as osteoporosis.
In conclusion, 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is a valuable tool in scientific research due to its unique properties as a substrate for detecting enzyme activity. Its high sensitivity and specificity make it an ideal choice for various biochemical and physiological studies. While there are limitations to its use, the potential for future applications in drug discovery and medical diagnostics makes it an exciting area of research.

Synthesis Methods

2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile can be synthesized through a multistep process involving the reaction of 2-methoxybenzaldehyde with malononitrile, followed by the reaction with 2-amino-3,5-dimethylpyridine. The final product is obtained after purification through recrystallization.

Scientific Research Applications

2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is widely used in scientific research as a substrate for detecting enzyme activity. It is commonly used in assays to measure alkaline phosphatase activity, which is an essential enzyme in various biological processes, including bone formation and DNA synthesis. 2-Amino-6-methoxy-4-(2-methoxyphenyl)pyridine-3,5-dicarbonitrile is also used in assays to measure luciferase activity, which is an enzyme commonly used as a reporter gene in molecular biology experiments.